Cas no 51988-39-7 (Carbamic acid, (tetrahydro-2-oxo-3-furanyl)-, 2-methylpropyl ester)

• Product name: Carbamic acid, (tetrahydro-2-oxo-3-furanyl)-, 2-methylpropyl ester
• CAS No: 51988-39-7
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 360924
• PubChem ID: 21524720

Carbamic acid, (tetrahydro-2-oxo-3-furanyl)-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (tetrahydro-2-oxo-3-furanyl)-, 2-methylpropyl ester
• 2-methylpropyl N-(2-oxooxolan-3-yl)carbamate
• 51988-39-7
• isobutyl (2-oxotetrahydrofuran-3-yl)carbamate
• 2-Methylpropyl (2-oxooxolan-3-yl)carbamate
• SCHEMBL11839775
• DTXSID50615567

• Inchi： InChI=1S/C9H15NO4/c1-6(2)5-14-9(12)10-7-3-4-13-8(7)11/h6-7H,3-5H2,1-2H3,(H,10,12)
• InChI Key： DAWVUXYZJOAKJI-UHFFFAOYSA-N
• SMILES： CC(COC(NC1CCOC1=O)=O)C

Computed Properties

• Exact Mass: 201.10015
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives